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Compound of Interest

Compound Name: NITD-304

Cat. No.: B609586

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of
NITD-304, an antitubercular drug candidate. The following guidelines are intended for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting.

Compound Identification and Properties

NITD-304 is an indolcarboxamide derivative investigated for its potent activity against both
drug-sensitive and multidrug-resistant clinical isolates of Mycobacterium tuberculosis.[1][2]
While it is shipped as a non-hazardous chemical, proper laboratory hygiene and disposal
practices are essential.[1]

Table 1: Chemical and Physical Properties of NITD-304
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Property Value

CAS Number 1473450-60-0[1]
Chemical Formula C17H20CI2N20[1]
Molecular Weight 339.26 g/mol [1]
Synonyms NITD 304, NITD304[1]
Appearance Solid

Short term (days to weeks): 0 - 4°C, dry and

Storage
dark. Long term (months to years): -20°C.[1]

General Safety and Handling Precautions

Before disposal, it is crucial to handle NITD-304 with appropriate care. Adherence to standard
laboratory safety protocols is mandatory.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[3]

Ventilation: Use with adequate ventilation to avoid inhalation of dust.[3]

Avoid Contact: Prevent contact with eyes, skin, and clothing.[3]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[3]

Disposal Workflow

As specific disposal instructions for NITD-304 are not readily available, a conservative
approach based on general principles for the disposal of investigational compounds is
recommended. The primary steps involve determining the hazardous nature of the waste and
selecting the appropriate disposal stream.
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Start: NITD-304 Waste for Disposal

Is the waste considered hazardous
per local/national regulations?

Dispose according to institutional
non-hazardous waste procedures
(e.g., incineration)

Is the waste mixed with
other hazardous materials (e.g., biohazards)?

Dispose through a licensed
chemical disposal agency

Click to download full resolution via product page

Logical workflow for the disposal of NITD-304 waste.
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Step-by-Step Disposal Procedures

e Waste Characterization:
o Consult the Safety Data Sheet (SDS) for NITD-304, if available from the supplier.
o In the absence of a specific SDS, treat the compound as potentially hazardous.

o Contact your institution's Environmental Health and Safety (EHS) department to determine
if NITD-304 is classified as a hazardous waste under local, regional, or national
regulations.[4]

e Segregation and Collection:

o Contaminated Solids: Collect any contaminated materials such as gloves, paper towels,
and empty vials. Place them in a designated, sealed, and clearly labeled hazardous waste
container.[5]

o Unused Compound: Keep the original compound in its container if possible. Ensure the
label is intact and legible.[5]

o Solutions: Collect any solutions containing NITD-304 in a compatible, leak-proof container.
Do not mix with other waste streams unless explicitly permitted by your institution's EHS
guidelines.[5]

e Labeling:

o Label all waste containers with "Hazardous Waste" and list the chemical contents,
including "NITD-304" and any solvents or other chemicals present.

o Include the date of waste accumulation.[6]
o Storage:

o Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizers or reducing agents.[3]

o Final Disposal:
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o Arrange for pickup and disposal through your institution's EHS department or a licensed
chemical disposal agency.[3][4]

o For non-hazardous waste, follow your institution's guidelines, which may involve
incineration in a biohazard-chemotoxic container.[4]

Spill and Emergency Procedures

» Spill Cleanup: In case of a spill, evacuate the area if necessary.[3] Wearing appropriate PPE,
sweep or vacuum up the solid material and place it in a suitable container for disposal.[3]
Wash the spill area with soap and water.[3]

o First Aid:
o Ingestion: If swallowed, seek immediate medical attention.[3]

o Inhalation: If inhaled, move to fresh air. If breathing is difficult, administer oxygen and get
medical attention.[3]

o Eye Contact: Flush eyes thoroughly with water for at least 15 minutes and seek immediate
medical attention.[3]

o Skin Contact: Wash the affected area with soap and water.

Disclaimer: This information is based on general laboratory safety principles and available data.
Always consult your institution's specific guidelines and regulations for chemical waste
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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